Cas no 450345-23-0 (N4-(2H-1,3-benzodioxol-5-yl)-5-nitropyrimidine-4,6-diamine)

• Product Name: N4-(2H-1,3-benzodioxol-5-yl)-5-nitropyrimidine-4,6-diamine
• CAS No: 450345-23-0
• MF: C₁₁H₉N₅O₄
• MW: 275.220261335373
• CID: 6183827
• PubChem ID: 2959600
• Update Time: 2025-06-14

N4-(2H-1,3-benzodioxol-5-yl)-5-nitropyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(2H-1,3-benzodioxol-5-yl)-5-nitropyrimidine-4,6-diamine
• SR-01000570758-1
• SR-01000570758
• AKOS002946949
• Oprea1_751286
• 450345-23-0
• AB00668250-01
• N4-(benzo[d][1,3]dioxol-5-yl)-5-nitropyrimidine-4,6-diamine
• 4-N-(1,3-benzodioxol-5-yl)-5-nitropyrimidine-4,6-diamine
• F0543-0105

• Inchi： 1S/C11H9N5O4/c12-10-9(16(17)18)11(14-4-13-10)15-6-1-2-7-8(3-6)20-5-19-7/h1-4H,5H2,(H3,12,13,14,15)
• InChI Key： GOFQXGLUIVUPPC-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)NC1C(=C(N)N=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.06545379g/mol
• Monoisotopic Mass: 275.06545379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 128Ų

Additional information on N4-(2H-1,3-benzodioxol-5-yl)-5-nitropyrimidine-4,6-diamine

Research Brief on N4-(2H-1,3-benzodioxol-5-yl)-5-nitropyrimidine-4,6-diamine (CAS: 450345-23-0)

N4-(2H-1,3-benzodioxol-5-yl)-5-nitropyrimidine-4,6-diamine (CAS: 450345-23-0) is a novel pyrimidine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzodioxolyl and nitropyrimidine moieties, has shown promising potential in various therapeutic applications, particularly in the context of kinase inhibition and anticancer activity. Recent studies have explored its synthesis, structural properties, and biological activities, positioning it as a candidate for further drug development.

The synthesis of N4-(2H-1,3-benzodioxol-5-yl)-5-nitropyrimidine-4,6-diamine involves a multi-step process that includes the condensation of 2H-1,3-benzodioxol-5-amine with 5-nitropyrimidine-4,6-diamine. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity. The compound's stability under physiological conditions and its solubility profile have also been investigated, providing insights into its potential pharmacokinetic properties.

Recent in vitro studies have demonstrated that N4-(2H-1,3-benzodioxol-5-yl)-5-nitropyrimidine-4,6-diamine exhibits potent inhibitory activity against several kinases, including those implicated in cancer progression. For instance, it has shown significant efficacy in inhibiting the proliferation of certain cancer cell lines, such as breast and lung cancer, at micromolar concentrations. Mechanistic studies suggest that the compound induces apoptosis and cell cycle arrest, highlighting its potential as a targeted therapeutic agent.

In addition to its anticancer properties, preliminary research has indicated that this compound may also possess anti-inflammatory and antimicrobial activities. These findings open new avenues for its application in treating infectious diseases and inflammatory disorders. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

The current research landscape underscores the need for comprehensive preclinical evaluations of N4-(2H-1,3-benzodioxol-5-yl)-5-nitropyrimidine-4,6-diamine. Future studies should focus on optimizing its synthesis, improving bioavailability, and conducting detailed toxicological assessments. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this compound toward clinical trials.

In conclusion, N4-(2H-1,3-benzodioxol-5-yl)-5-nitropyrimidine-4,6-diamine represents a promising scaffold for drug development, with potential applications in oncology and beyond. Its unique chemical structure and multifaceted biological activities make it a compelling subject for ongoing research. As the scientific community continues to explore its therapeutic potential, this compound may soon emerge as a valuable addition to the arsenal of modern medicines.